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Compound of Interest

Compound Name: Cesium hydroxide monohydrate

Cat. No.: B079797

Abstract

This technical guide provides an in-depth overview of cesium hydroxide monohydrate
(CsOH-H20), a strong alkali with significant applications in research and development. The
document details its physicochemical properties, molecular weight, and various applications,
with a particular focus on its role as a catalyst in organic synthesis. A representative
experimental protocol for a base-catalyzed reaction is provided, alongside essential safety and
handling information. This guide is intended for researchers, scientists, and drug development
professionals who utilize or are considering the use of this versatile reagent.

Introduction

Cesium hydroxide monohydrate (CsOH-H:20) is a white, crystalline, and highly hygroscopic
solid. It is recognized as one of the strongest commercially available bases, a property that
makes it a valuable reagent in a multitude of chemical transformations. Its high reactivity and
solubility in polar solvents contribute to its utility in both laboratory and industrial settings. This
guide aims to consolidate the technical information available on cesium hydroxide
monohydrate to support its effective and safe use in a research environment.

Physicochemical Properties and Molecular Weight
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The fundamental properties of cesium hydroxide monohydrate are summarized in the table

below, providing a quick reference for researchers.

Property Value Citations
Molecular Formula CsOH-H20
Molecular Weight 167.93 g/mol

 To cite this document: BenchChem. [Cesium Hydroxide Monohydrate: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079797#cesium-hydroxide-monohydrate-molecular-

weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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